Cas no 2648914-53-6 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid
• CAS No: 2648914-53-6
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5862749
• PubChem ID: 165550690
• Update Time: 2025-05-22

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648914-53-6
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]propanoic acid
• EN300-1486877
• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(12-13-22(27)26(3)16(2)23(28)29)25-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,12-14H2,1-3H3,(H,25,30)(H,28,29)/t15?,16-/m0/s1
• InChI Key： SYXIOSNMNOWMIZ-LYKKTTPLSA-N
• SMILES： O(C(NC(C)CCC(N(C)[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic Acid (CAS No: 2648914-53-6)

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid, commonly referred to by its CAS number 2648914-53-6, is a complex organic compound with significant potential in the fields of medicinal chemistry and peptide synthesis. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl amino group, and a propanoic acid moiety. The presence of these functional groups makes it a valuable building block in the construction of bioactive molecules.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. It plays a crucial role in controlling the reactivity of amino groups during the synthesis of peptides and other nitrogen-containing compounds. The stereochemistry at the second carbon atom, denoted by the (S) configuration, adds another layer of complexity and specificity to this compound, making it suitable for applications that require precise stereochemical control.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging modern techniques such as microwave-assisted synthesis and automated peptide synthesizers. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in drug discovery and development.

In terms of biological activity, this compound has shown promise in modulating enzyme activity and interacting with cellular receptors. Studies have demonstrated its ability to inhibit specific proteases, making it a potential candidate for therapeutic interventions in conditions such as inflammation and cancer. Furthermore, its stereochemical properties allow for selective interactions with target proteins, reducing off-target effects and improving drug efficacy.

The methyl amino group within the structure contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug delivery systems where membrane permeability is a critical factor. Additionally, the propanoic acid moiety provides versatility in functionalization, enabling further modifications to tailor the compound's properties for specific applications.

From an environmental standpoint, researchers have been exploring greener synthetic routes to produce this compound. By utilizing renewable resources and minimizing waste generation, these approaches align with sustainable chemistry practices and reduce the ecological footprint associated with its production.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidopropanoic acid represents a cutting-edge molecule with multifaceted applications in medicinal chemistry. Its unique structure, combined with advancements in synthetic methodologies and biological insights, positions it as a valuable tool in the development of novel therapeutic agents.